![molecular formula C12H21NO6 B6261463 3-(tert-butoxy)-2-{[(tert-butoxy)carbonyl]amino}-3-oxopropanoic acid CAS No. 608520-23-6](/img/no-structure.png)
3-(tert-butoxy)-2-{[(tert-butoxy)carbonyl]amino}-3-oxopropanoic acid
Overview
Description
3-(tert-Butoxy)-2-{[(tert-butoxy)carbonyl]amino}-3-oxopropanoic acid (TBOCA) is an organic compound belonging to the class of tert-butyloxycarbonylamino acids. TBOCA is a versatile and important building block in organic synthesis and is used in a variety of applications. It is a valuable intermediate in the synthesis of pharmaceuticals, agrochemicals, and other organic compounds. TBOCA has also been used as a catalyst in the synthesis of polymers and other materials.
Scientific Research Applications
3-(tert-butoxy)-2-{[(tert-butoxy)carbonyl]amino}-3-oxopropanoic acid has been used in a variety of scientific research applications. It has been used as a catalyst in the synthesis of polymers and other materials, as well as in the synthesis of pharmaceuticals, agrochemicals, and other organic compounds. 3-(tert-butoxy)-2-{[(tert-butoxy)carbonyl]amino}-3-oxopropanoic acid has also been used as a reagent in the synthesis of amino acids, peptides, and other biomolecules. Additionally, 3-(tert-butoxy)-2-{[(tert-butoxy)carbonyl]amino}-3-oxopropanoic acid has been used in the synthesis of fluorescent dyes, as a starting material for the synthesis of heterocyclic compounds, and as a reagent in the synthesis of organic compounds with specific properties.
Mechanism of Action
The mechanism of action of 3-(tert-butoxy)-2-{[(tert-butoxy)carbonyl]amino}-3-oxopropanoic acid is not yet fully understood. It is believed that 3-(tert-butoxy)-2-{[(tert-butoxy)carbonyl]amino}-3-oxopropanoic acid acts as a catalyst in the synthesis of polymers and other materials. 3-(tert-butoxy)-2-{[(tert-butoxy)carbonyl]amino}-3-oxopropanoic acid is thought to aid in the formation of covalent bonds between molecules and to promote the formation of new bonds between molecules. Additionally, 3-(tert-butoxy)-2-{[(tert-butoxy)carbonyl]amino}-3-oxopropanoic acid is thought to be involved in the formation of hydrogen bonds between molecules, as well as in the formation of ionic bonds.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-(tert-butoxy)-2-{[(tert-butoxy)carbonyl]amino}-3-oxopropanoic acid have not been extensively studied. However, it has been suggested that 3-(tert-butoxy)-2-{[(tert-butoxy)carbonyl]amino}-3-oxopropanoic acid may be involved in the regulation of gene expression and in the regulation of protein synthesis. Additionally, 3-(tert-butoxy)-2-{[(tert-butoxy)carbonyl]amino}-3-oxopropanoic acid has been shown to have antioxidant properties and may be involved in the regulation of cell growth and differentiation.
Advantages and Limitations for Lab Experiments
3-(tert-butoxy)-2-{[(tert-butoxy)carbonyl]amino}-3-oxopropanoic acid has several advantages for use in laboratory experiments. It is relatively inexpensive and easy to obtain, and it is stable and non-toxic. Additionally, 3-(tert-butoxy)-2-{[(tert-butoxy)carbonyl]amino}-3-oxopropanoic acid can be used in a variety of laboratory experiments, including the synthesis of polymers and other materials, the synthesis of pharmaceuticals, agrochemicals, and other organic compounds, and the synthesis of fluorescent dyes. The main limitation of 3-(tert-butoxy)-2-{[(tert-butoxy)carbonyl]amino}-3-oxopropanoic acid is that it is not very soluble in water and can be difficult to work with in aqueous solutions.
Future Directions
The future directions for 3-(tert-butoxy)-2-{[(tert-butoxy)carbonyl]amino}-3-oxopropanoic acid research are numerous. Further research is needed to better understand the mechanism of action of 3-(tert-butoxy)-2-{[(tert-butoxy)carbonyl]amino}-3-oxopropanoic acid and its biochemical and physiological effects. Additionally, research should be conducted to explore the potential applications of 3-(tert-butoxy)-2-{[(tert-butoxy)carbonyl]amino}-3-oxopropanoic acid in the synthesis of pharmaceuticals, agrochemicals, and other organic compounds. Finally, further research should be conducted to optimize the use of 3-(tert-butoxy)-2-{[(tert-butoxy)carbonyl]amino}-3-oxopropanoic acid in laboratory experiments.
Synthesis Methods
3-(tert-butoxy)-2-{[(tert-butoxy)carbonyl]amino}-3-oxopropanoic acid can be synthesized from tert-butyl alcohol and tert-butyl aminopropionate by a two-step process. In the first step, the tert-butyl alcohol is reacted with tert-butyl aminopropionate to form an intermediate, tert-butyloxycarbonylaminopropionate. In the second step, the intermediate is then hydrolyzed to form 3-(tert-butoxy)-2-{[(tert-butoxy)carbonyl]amino}-3-oxopropanoic acid. This synthesis method is simple and efficient and has been used for the commercial production of 3-(tert-butoxy)-2-{[(tert-butoxy)carbonyl]amino}-3-oxopropanoic acid.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-(tert-butoxy)-2-{[(tert-butoxy)carbonyl]amino}-3-oxopropanoic acid involves the protection of the carboxylic acid group, followed by the reaction with tert-butyl chloroformate to form the tert-butyl ester. The tert-butyl ester is then reacted with tert-butylamine to form the tert-butyl carbamate. The carbamate is then deprotected to form the desired product.", "Starting Materials": [ "3-oxopropanoic acid", "tert-butyl chloroformate", "tert-butylamine", "diisopropylethylamine", "dichloromethane", "methanol", "sodium bicarbonate", "water" ], "Reaction": [ "Step 1: Protection of the carboxylic acid group by reacting 3-oxopropanoic acid with tert-butyl chloroformate and diisopropylethylamine in dichloromethane.", "Step 2: Reaction of the tert-butyl ester with tert-butylamine in methanol to form the tert-butyl carbamate.", "Step 3: Deprotection of the carbamate by reacting with sodium bicarbonate and water to form the desired product, 3-(tert-butoxy)-2-{[(tert-butoxy)carbonyl]amino}-3-oxopropanoic acid." ] } | |
CAS RN |
608520-23-6 |
Product Name |
3-(tert-butoxy)-2-{[(tert-butoxy)carbonyl]amino}-3-oxopropanoic acid |
Molecular Formula |
C12H21NO6 |
Molecular Weight |
275.3 |
Purity |
95 |
Origin of Product |
United States |
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